2-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine 2-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC16240350
InChI: InChI=1S/C10H16N2S/c1-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h7H,2-6,11H2,1H3
SMILES:
Molecular Formula: C10H16N2S
Molecular Weight: 196.31 g/mol

2-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine

CAS No.:

Cat. No.: VC16240350

Molecular Formula: C10H16N2S

Molecular Weight: 196.31 g/mol

* For research use only. Not for human or veterinary use.

2-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine -

Specification

Molecular Formula C10H16N2S
Molecular Weight 196.31 g/mol
IUPAC Name 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethanamine
Standard InChI InChI=1S/C10H16N2S/c1-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h7H,2-6,11H2,1H3
Standard InChI Key LDGYCXCUFVRXDI-UHFFFAOYSA-N
Canonical SMILES CC1CCC2=C(C1)SC(=N2)CCN

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

2-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine features a bicyclic framework comprising a partially saturated benzothiazole ring fused to a cyclohexene moiety. The IUPAC name, 1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethanamine, reflects its substitution pattern . The methyl group at the 6-position induces steric effects that influence conformational flexibility, while the ethanamine side chain enhances solubility in polar solvents . The SMILES notation CC1CCC2=C(C1)SC(=N2)CCN and InChIKey LDGYCXCUFVRXDI-UHFFFAOYSA-N provide precise descriptors for computational modeling.

Comparative Analysis with Structural Analogs

The compound shares structural homology with other tetrahydro-benzothiazole derivatives, such as 2-(6-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine (C12H16N2S) and 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethanamine (C9H12N2S) . The table below highlights key differences:

Compound NameMolecular FormulaMolecular Weight (g/mol)Substituents
2-(6-Methyl-...ethan-1-amine C10H16N2SC_{10}H_{16}N_{2}S196.316-methyl, 2-ethanamine
2-(6-Ethyl-...ethan-1-amineC12H16N2SC_{12}H_{16}N_{2}S224.336-ethyl, 2-ethanamine
1-(4,5,6,7-Tetrahydro...ethanamine C9H12N2SC_{9}H_{12}N_{2}S182.292-ethanamine

The methyl substitution in the target compound reduces hydrophobicity compared to its ethyl analog, potentially improving bioavailability .

Synthesis and Industrial Production

Key Synthetic Pathways

The synthesis of 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine is detailed in patent US8058440B2 , which emphasizes cost efficiency and scalability. The process involves:

  • Cyanation: Reacting 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine with a metal cyanide (e.g., NaCN) in N,N-dimethylacetamide at 140–160°C for 13–20 hours to yield 2-cyano-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine .

  • Hydrolysis: Treating the cyanated intermediate with lithium hydroxide in ethanol at 40–70°C for 5–10 hours, followed by acidification with HCl to isolate the carboxylic acid derivative .

  • Amine Formation: Reducing the nitrile group to an amine via catalytic hydrogenation or employing reagents like LiAlH4 .

Reaction Optimization

Critical parameters for maximizing yield include:

  • Solvent Selection: Polar aprotic solvents (e.g., N,N-dimethylacetamide) enhance reaction rates by stabilizing transition states .

  • Temperature Control: Maintaining 140–160°C during cyanation prevents side reactions such as ring-opening .

  • Purification: Salting out with hydrochloric acid yields stable hydrochloride salts, simplifying storage and handling .

Pharmacological and Biological Activities

Mechanism of Action

While direct studies on 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-YL)ethan-1-amine are sparse, its structural analogs exhibit activated blood coagulation factor X (FXa) inhibitory activity . The ethanamine moiety may interact with FXa’s S1 pocket, mimicking natural substrates like antithrombin III . Additionally, benzothiazoles modulate neurotransmitter receptors, suggesting potential CNS applications.

Comparative Pharmacokinetics

Applications in Drug Development

Anticoagulant Therapeutics

The compound serves as an intermediate in synthesizing FXa inhibitors, which are pivotal in treating thromboembolic disorders . For instance, coupling its carboxylic acid derivative with diamines yields potent FXa antagonists with IC50 values <10 nM .

Neuroprotective Agents

Benzothiazole derivatives exhibit affinity for adenosine A2A receptors, implicating them in Parkinson’s disease therapy. Functionalization of the ethanamine side chain with fluorinated groups could enhance receptor selectivity .

Analytical Characterization

Spectroscopic Data

  • NMR: 1H^1H NMR (400 MHz, D2O) displays signals at δ 1.45 (s, 3H, CH3), 2.80–3.10 (m, 4H, cyclohexene CH2), and 3.35 (t, 2H, CH2NH2) .

  • Mass Spectrometry: ESI-MS m/z 197.1 [M+H]+ correlates with the molecular formula C10H16N2SC_{10}H_{16}N_{2}S .

Stability Profiling

The hydrochloride salt remains stable for >24 months at 25°C under anhydrous conditions, whereas the free base degrades via oxidation at the thiazole sulfur .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator